Cas no 834884-20-7 (4-Quinolinecarboxylic acid, 3,7-difluoro-)

4-Quinolinecarboxylic acid, 3,7-difluoro- structure
834884-20-7 structure
Product Name:4-Quinolinecarboxylic acid, 3,7-difluoro-
CAS No:834884-20-7
MF:C10H5F2NO2
MW:209.149009466171
CID:670749
PubChem ID:12189484
Update Time:2025-04-19

4-Quinolinecarboxylic acid, 3,7-difluoro- Chemical and Physical Properties

Names and Identifiers

    • 4-Quinolinecarboxylic acid, 3,7-difluoro-
    • 3,7-difluoroquinoline-4-carboxylic acid
    • 834884-20-7
    • DTXSID00479757
    • AKOS024263640
    • Inchi: 1S/C10H5F2NO2/c11-5-1-2-6-8(3-5)13-4-7(12)9(6)10(14)15/h1-4H,(H,14,15)
    • InChI Key: CXGUTIIHJMFOBR-UHFFFAOYSA-N
    • SMILES: FC1=CN=C2C=C(C=CC2=C1C(=O)O)F

Computed Properties

  • Exact Mass: 209.02883473g/mol
  • Monoisotopic Mass: 209.02883473g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 50.2Ų
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